Cas no 1333708-39-6 (N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide)

• Product Name: N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide
• CAS No: 1333708-39-6
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5989681
• PubChem ID: 53619203
• Update Time: 2025-06-08

N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide Chemical and Physical Properties

Names and Identifiers

• N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide
• 1333708-39-6
• AKOS033068323
• EN300-26683869
• Z1129545539
• N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}pentanamide
• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)pentanamide
• CHEMBL4965859

• Inchi： 1S/C14H22N2O3/c1-2-3-4-12(17)16-13(11-15)5-7-14(8-6-13)18-9-10-19-14/h2-10H2,1H3,(H,16,17)
• InChI Key： ZAEJVBHHPGBKIL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)NC(CCCC)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.4Ų

Additional information on N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide

Research Briefing on N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide (CAS: 1333708-39-6)

The compound N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide (CAS: 1333708-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of spirocyclic compounds, which are increasingly recognized for their pharmacological properties. The presence of a cyano group and a spirocyclic dioxolane ring in its structure makes it a valuable scaffold for designing novel bioactive molecules. Researchers have explored its utility in targeting enzymes and receptors implicated in various diseases, including cancer and neurodegenerative disorders.

One of the key advancements involves the optimization of synthetic routes for N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method using a palladium-catalyzed cyanation reaction, which significantly improved the efficiency of producing this compound. This development is critical for enabling further pharmacological evaluations and large-scale applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide exhibit promising inhibitory effects on specific kinases involved in cell proliferation. For instance, a derivative bearing a modified pentanamide side chain demonstrated selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer progression. These findings suggest potential applications in oncology, though further in vivo studies are warranted.

Additionally, the compound's spirocyclic core has been investigated for its ability to modulate protein-protein interactions (PPIs), a challenging yet lucrative target in drug discovery. Computational modeling and X-ray crystallography studies have revealed that the rigid spirocyclic framework can effectively mimic peptide motifs, making it a promising candidate for disrupting PPIs involved in disease pathways.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide derivatives. Issues such as metabolic stability and bioavailability need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on introducing polar functional groups to enhance solubility while retaining target affinity.

In conclusion, N-{8-cyano-1,4-dioxaspiro4.5decan-8-yl}pentanamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural versatility and emerging biological activities position it as a valuable tool for developing next-generation therapeutics. Future research should prioritize in vivo validation and translational studies to unlock its full potential.